Cas no 2228413-90-7 (4-(4,6-dichloropyrimidin-5-yl)butan-1-amine)
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine
- EN300-1983996
- 2228413-90-7
-
- Inchi: 1S/C8H11Cl2N3/c9-7-6(3-1-2-4-11)8(10)13-5-12-7/h5H,1-4,11H2
- InChI Key: UMTMQWHFHSPZOE-UHFFFAOYSA-N
- SMILES: ClC1C(=C(N=CN=1)Cl)CCCCN
Computed Properties
- Exact Mass: 219.0330028g/mol
- Monoisotopic Mass: 219.0330028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 51.8Ų
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1983996-0.05g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 0.05g |
$1152.0 | 2023-09-16 | ||
| Enamine | EN300-1983996-0.1g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 0.1g |
$1207.0 | 2023-09-16 | ||
| Enamine | EN300-1983996-0.25g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 0.25g |
$1262.0 | 2023-09-16 | ||
| Enamine | EN300-1983996-0.5g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 0.5g |
$1316.0 | 2023-09-16 | ||
| Enamine | EN300-1983996-1.0g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 1g |
$1371.0 | 2023-05-31 | ||
| Enamine | EN300-1983996-2.5g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 2.5g |
$2688.0 | 2023-09-16 | ||
| Enamine | EN300-1983996-5.0g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 5g |
$3977.0 | 2023-05-31 | ||
| Enamine | EN300-1983996-10.0g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 10g |
$5897.0 | 2023-05-31 | ||
| Enamine | EN300-1983996-1g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 1g |
$1371.0 | 2023-09-16 | ||
| Enamine | EN300-1983996-5g |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine |
2228413-90-7 | 5g |
$3977.0 | 2023-09-16 |
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
Additional information on 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine
Introduction to 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine (CAS No. 2228413-90-7)
4-(4,6-dichloropyrimidin-5-yl)butan-1-amine, with the CAS number 2228413-90-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.
The molecular structure of 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine consists of a pyrimidine ring substituted with dichloro groups at positions 4 and 6, and an amine group attached to a butyl chain. This unique structural arrangement confers the compound with specific pharmacological properties that make it a promising candidate for various therapeutic applications.
Recent studies have highlighted the potential of 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine in the treatment of viral infections. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes, such as RNA-dependent RNA polymerase (RdRp).
In addition to its antiviral properties, 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine has shown promise in cancer research. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The anticancer activity is attributed to its ability to disrupt cellular signaling pathways involved in cell proliferation and survival.
The pharmacokinetic profile of 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine has also been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for both oral and intravenous administration. These properties are crucial for its potential use in clinical settings.
Toxicity studies have shown that 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine is generally well-tolerated at therapeutic doses. However, like any new compound, it is essential to conduct thorough safety evaluations before advancing to clinical trials. Preclinical data suggest that the compound does not exhibit significant toxicity at relevant concentrations.
The development of 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine as a therapeutic agent is currently underway. Several pharmaceutical companies and research institutions are collaborating to optimize its formulation and delivery methods. Clinical trials are expected to begin in the near future to assess its efficacy and safety in human subjects.
In conclusion, 4-(4,6-dichloropyrimidin-5-yl)butan-1-amine (CAS No. 2228413-90-7) represents a promising candidate in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a valuable target for further research and development. As more data become available from ongoing studies, the potential of this compound to address unmet medical needs will become increasingly clear.
2228413-90-7 (4-(4,6-dichloropyrimidin-5-yl)butan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)